
Protocol for handling and storing 4-Hydroxy-4'-
nitrostilbene safely

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Hydroxy-4'-nitrostilbene

Cat. No.: B095468 Get Quote

Application Notes and Protocols for 4-Hydroxy-
4'-nitrostilbene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of 4-Hydroxy-4'-nitrostilbene. The information is intended to guide researchers,

scientists, and drug development professionals in utilizing this compound effectively and safely

in a laboratory setting.

Compound Information
4-Hydroxy-4'-nitrostilbene is a stilbene derivative characterized by the presence of a hydroxyl

group and a nitro group on opposite ends of the stilbene backbone.[1] This substitution pattern

gives the molecule potential applications in various research areas, including as a chemical

intermediate and for its biological properties.[1]

Table 1: Physical and Chemical Properties of 4-Hydroxy-4'-nitrostilbene
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Property Value Reference

Molecular Formula C₁₄H₁₁NO₃ [2][3]

Molecular Weight 241.24 g/mol [2][4]

Appearance
Yellow to orange to brown

crystals or powder
[1]

CAS Number 19221-08-0 [3]

IUPAC Name
4-[(E)-2-(4-

nitrophenyl)ethenyl]phenol
[4]

Synonyms
4-Nitro-4'-hydroxystilbene,

(E)-4-(4-Nitrostyryl)phenol
[4]

Safety, Handling, and Storage Protocols
Proper handling and storage of 4-Hydroxy-4'-nitrostilbene are crucial to ensure laboratory

safety and maintain the integrity of the compound.

4-Hydroxy-4'-nitrostilbene is classified as a hazardous substance. The primary hazards are

skin irritation, serious eye irritation, and potential respiratory irritation.

Table 2: Hazard Identification and GHS Classification

Hazard GHS Classification Precautionary Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation.

Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a laboratory coat and ensure skin is not exposed.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

working in a poorly ventilated area or when dust formation is likely.

Ventilation: Always handle 4-Hydroxy-4'-nitrostilbene in a well-ventilated area, preferably in

a chemical fume hood.

Avoid Dust Formation: Minimize the generation of dust when handling the solid compound.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Avoid Contact: Prevent contact with skin, eyes, and clothing.

Container: Keep the container tightly closed.

Environment: Store in a dry, cool, and well-ventilated place.

Incompatible Materials: Store away from strong oxidizing agents.

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15

minutes while removing contaminated clothing and shoes. Get medical attention if irritation

develops and persists.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.
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Application Notes: Potential as a Kinase Inhibitor
Stilbene derivatives have been investigated for their biological activities, including the inhibition

of protein kinases.[5] Dysregulation of kinase activity is implicated in numerous diseases,

making them important therapeutic targets.[6] The following protocol is a general guideline for

evaluating the in vitro inhibitory activity of 4-Hydroxy-4'-nitrostilbene against a specific protein

kinase.

Experimental Protocol: In Vitro Kinase Inhibition
Assay
This protocol outlines a method to determine the half-maximal inhibitory concentration (IC₅₀) of

4-Hydroxy-4'-nitrostilbene against a target protein kinase. A common method for this is a

luminescence-based assay that measures the amount of ATP remaining after a kinase

reaction.

4-Hydroxy-4'-nitrostilbene

Recombinant human kinase of interest

Kinase-specific substrate

Staurosporine (positive control inhibitor)

ATP (Adenosine 5'-triphosphate)

Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

DMSO (Dimethyl sulfoxide)

384-well plates (low-volume, white)

Luminescence-based kinase assay kit (e.g., ADP-Glo™)

Plate reader capable of luminescence detection

Compound Preparation:
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Prepare a stock solution of 4-Hydroxy-4'-nitrostilbene in 100% DMSO.

Perform a serial dilution of the stock solution in DMSO to create a range of concentrations

for testing.

Kinase Reaction:

Add the diluted 4-Hydroxy-4'-nitrostilbene or control (DMSO for no inhibition,

staurosporine for positive control) to the wells of the 384-well plate.

Add the kinase enzyme to all wells except the "no enzyme" control wells.

Incubate the plate at room temperature for a defined period (e.g., 15-30 minutes) to allow

the compound to bind to the kinase.

Initiate the kinase reaction by adding a mixture of the kinase-specific substrate and ATP.

Incubate the plate at room temperature for the recommended reaction time (e.g., 60

minutes).

Detection:

Stop the kinase reaction and measure the remaining ATP by adding the detection reagent

from the luminescence-based kinase assay kit, following the manufacturer's instructions.

Incubate as required by the kit.

Measure the luminescence signal using a plate reader.

The luminescence signal is inversely proportional to the kinase activity.

Normalize the data using the "no enzyme" (100% inhibition) and "DMSO" (0% inhibition)

controls.

Plot the normalized data as a function of the logarithm of the inhibitor concentration.

Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ value.
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Visualizations

Preparation Kinase Assay Detection & Analysis
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Click to download full resolution via product page

Caption: Workflow for an in vitro kinase inhibition assay.
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Start: Handling
4-Hydroxy-4'-nitrostilbene

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Work in a Well-Ventilated Area
(Chemical Fume Hood)

Handle with Care:
- Avoid dust formation

- Avoid contact with skin and eyes

Store Properly:
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from oxidizing agents

Dispose of Waste According to
Institutional and Local Regulations

End of Procedure

Click to download full resolution via product page

Caption: Protocol for safe handling of 4-Hydroxy-4'-nitrostilbene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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